Cas no 67730-44-3 (BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL-)

• Product Name: BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL-
• CAS No: 67730-44-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 3376186
• Update Time: 2025-04-24

BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL-

• Inchi： 1S/C9H12O2/c1-6-3-4-8(5-10)9(11)7(6)2/h3-4,10-11H,5H2,1-2H3
• InChI Key： MYKSJJKGFCGVMF-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(C)C(C)=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL-

BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL-

The compound with CAS No. 67730-44-3, commonly referred to as BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL-, is a fascinating organic molecule that has garnered attention in both academic and industrial research. This compound belongs to the class of phenolic alcohols and exhibits a unique combination of structural features that make it versatile for various applications. Its molecular formula is C10H14O2, and it consists of a benzene ring substituted with hydroxyl and methyl groups at specific positions, along with a methanol group attached to the benzene ring.

BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL- is characterized by its aromaticity and hydroxyl functionality, which contribute to its reactivity and solubility properties. The presence of multiple methyl groups at positions 3 and 4 on the benzene ring imparts steric effects that influence the molecule's stability and reactivity. Recent studies have explored its potential as a precursor in the synthesis of more complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable aspects of this compound is its biological activity. Researchers have investigated its potential as an antioxidant and anti-inflammatory agent, which could be valuable in drug development. Additionally, its ability to form stable complexes with metal ions has led to explorations in catalysis and materials science.

In terms of synthesis, BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL- can be prepared through various routes, including nucleophilic aromatic substitution and hydroxylation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it more feasible for large-scale production.

The physical properties of this compound are also worth mentioning. It has a melting point of approximately 15°C and a boiling point around 185°C under standard conditions. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate.

From an environmental perspective, understanding the degradation pathways of BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL- is crucial for assessing its impact on ecosystems. Recent studies have shown that it undergoes microbial degradation under aerobic conditions, which suggests that it is not persistent in the environment when proper waste management practices are followed.

In conclusion, BENZENEMETHANOL, 2-HYDROXY-3,4-DIMETHYL- (CAS No. 67730-44-3) is a multifaceted compound with promising applications across various fields. Its unique structure, reactivity, and biological properties make it an intriguing subject for further research and development.